(3-(Benzyloxy)phenyl)hydrazine hydrochloride

• IUPAC Name: (3-phenylmethoxyphenyl)hydrazine;hydrochloride
• InChI: InChI=1S/C13H14N2O.ClH/c14-15-12-7-4-8-13(9-12)16-10-11-5-2-1-3-6-11;/h1-9,15H,10,14H2;1H
• InChI Key: MMMGCMOISVZVKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)NN.Cl
• Molecular Formula: C13H15ClN2O
• DSSTOX Substance ID: DTXSID10911037
• Molecular Weight: 250.72 g/mol
• CAS RN: 59146-68-8, 109221-90-1, 56468-67-8

Description

“(3-(Benzyloxy)phenyl)hydrazine hydrochloride” is a unique chemical compound with the empirical formula C13H15ClN2O. It has a molecular weight of 250.72. The compound is typically in the form of an off-white solid.

Synthesis Analysis

The synthesis of phenylhydrazine derivatives, such as “this compound”, typically involves the oxidation of aniline with sodium nitrite in the presence of hydrogen chloride to form a diazonium salt. This salt is then reduced using sodium sulfite in the presence of sodium hydroxide.

Molecular Structure Analysis

The InChI string of “this compound” is 1S/C13H14N2O.ClH/c14-15-12-7-4-8-13(9-12)16-10-11-5-2-1-3-6-11;/h1-9,15H,10,14H2;1H. The SMILES string is NNC1=CC=CC(OCC2=CC=CC=C2)=C1.Cl.

Physical And Chemical Properties Analysis

“this compound” is an off-white solid. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the searched data.

Scientific Research Applications

Synthesis and Characterization of New Compounds

(3-(Benzyloxy)phenyl)hydrazine hydrochloride has been utilized in the synthesis of biologically active compounds. For example, it has been used in the synthesis of azo-pyrazoline derivatives, which show significant antibacterial activity against both Gram-positive and Gram-negative bacteria (Hawaiz & Samad, 2012). Additionally, its derivatives have been synthesized and analyzed for their molecular structure, demonstrating its versatility in creating new molecular frameworks (Pinto et al., 1999).

Development of Antimicrobial and Anti-inflammatory Agents

Research has been conducted on the development of antimicrobial and anti-inflammatory agents using derivatives of this compound. For instance, novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety have been prepared and evaluated for their antimicrobial and anti-inflammatory activities (Kendre et al., 2015).

Analytical Chemistry Applications

This compound has also found use in analytical chemistry. For example, it has been involved in studies using potassium persulphate as a volumetric reagent for the determination of various compounds, highlighting its utility in analytical methodologies (Singh et al., 1958).

Antifungal and Antitumor Research

This compound derivatives have been studied for their antifungal potential, demonstrating effectiveness against human pathogenic fungi (Rastogi et al., 2013). Additionally, research into antitumor agents has incorporated this compound, where derivatives have been evaluated for cytotoxic activity against various human carcinoma cell lines (El‐serwy et al., 2016).

Safety and Hazards

“(3-(Benzyloxy)phenyl)hydrazine hydrochloride” should be handled with care. It is recommended to use personal protective equipment, ensure adequate ventilation, and avoid breathing in mist, gas, or vapors. Phenylhydrazine, a related compound, is known to cause skin sensitization, hemolytic anemia, breathing difficulty, cyanosis, jaundice, kidney damage, and vascular thrombosis.

Relevant Papers Unfortunately, specific papers related to “this compound” were not found in the searched data.

Mechanism of Action

Target of Action

Hydrazine compounds, in general, are known to interact with various biological targets, including enzymes and receptors .

Mode of Action

Hydrazine derivatives are known to react with carbonyl compounds to form hydrazones . This reaction is essentially irreversible as the adduct dehydrates .

Biochemical Pathways

Phenylhydrazine, a related compound, is used to prepare indoles via the fischer indole synthesis, which are intermediates in the synthesis of various dyes and pharmaceuticals .

Result of Action

It’s worth noting that phenylhydrazine, a related compound, is known to cause hemolysis of red blood cells .

Biochemical Analysis

Biochemical Properties

(3-(Benzyloxy)phenyl)hydrazine hydrochloride plays a significant role in biochemical reactions, particularly in the formation of hydrazones. It interacts with aldehydes and ketones to form stable hydrazone derivatives, which are useful in various biochemical assays . The compound is known to interact with enzymes such as oxidoreductases, which facilitate the oxidation-reduction reactions involving hydrazones. Additionally, this compound can bind to proteins and other biomolecules, forming complexes that can be studied for their biochemical properties .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell signaling pathways, particularly those involving reactive oxygen species (ROS) and oxidative stress . The compound can alter gene expression by modulating transcription factors and other regulatory proteins. Furthermore, this compound affects cellular metabolism by interacting with metabolic enzymes, leading to changes in metabolic flux and energy production .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It forms covalent bonds with aldehydes and ketones, resulting in the formation of hydrazone derivatives . This interaction can inhibit or activate enzymes, depending on the specific biochemical context. The compound also influences gene expression by binding to DNA or interacting with transcription factors, thereby modulating the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific environmental conditions . Long-term studies have shown that this compound can have lasting effects on cellular function, including sustained changes in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can have beneficial effects, such as enhancing metabolic activity and reducing oxidative stress . At high doses, this compound can be toxic, leading to adverse effects such as cellular damage, inflammation, and even cell death . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without being harmful .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as oxidoreductases and transferases, which facilitate its conversion into various metabolites . The compound can affect metabolic flux by altering the activity of key metabolic enzymes, leading to changes in the levels of specific metabolites . Additionally, this compound can influence the production of reactive oxygen species, which play a crucial role in cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, which facilitate its movement across cellular membranes . The compound can accumulate in specific cellular compartments, depending on its interactions with intracellular proteins and other biomolecules . This localization can influence its activity and function within the cell .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy production . The specific localization of this compound can determine its effects on cellular processes and overall cell function .

Synthesis routes and methods

Procedure details

3-(benzyloxy)aniline (5 g, 25.09 mmol) was added dropwise to 6M HCl (100 mL) at 4° C. A solution of sodium nitrite (3.46 g, 50.19 mmol) in water (50 mL) was added dropwise over 10 minutes and the reaction was stirred for 1 hour. A solution of tin (II) chloride (17.53 g, 77.7 mmol) in 6M HCl (150 mL) was added dropwise over 20 minutes, maintaining the internal temperature below 7° C. The suspension was stirred for 2 hours before neutralising then basifying the reaction to pH>12 using sodium hydroxide. The aqueous layer was extracted with diethyl ether (3×150 mL), the combined organic layers were dried over sodium sulfate and concentrated in vacuo. The yellow oil was dissolved in HCl in methanol and concentrated in vacuo. The resulting solid was triturated with diethylether, filtered and dried in vacuo to afford the title compound as purple solid (5.22 g, 83%).